2-Methylsulfanylpyrido[4,3-d]pyrimidine

• IUPAC Name: 2-methylsulfanylpyrido[4,3-d]pyrimidine
• InChI: InChI=1S/C8H7N3S/c1-12-8-10-5-6-4-9-3-2-7(6)11-8/h2-5H,1H3
• InChI Key: BSJONNQKXXWJNE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C2C=NC=CC2=N1
• Molecular Formula: C8H7N3S
• Molecular Weight: 177.23 g/mol

Description

“2-Methylsulfanylpyrido[4,3-d]pyrimidine” is a compound that belongs to the pyrimidine class. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

Methods were developed for the synthesis of new pyrido[2,3-d]pyrimidin-5-ones and pyrido[2,3-d]pyrimidin-7-ones from 5-acetyl-N-acyl-6-amino-4-methylsulfanyl-2-phenylpyrimidines. Heating the latter with MeONa at reflux in BuOH led to selective formation of pyrido[2,3-d]pyrimidin-5-ones or pyrido[2,3-d]pyrimidin-7-ones.

Chemical Reactions Analysis

A comparative analysis was performed for 13C NMR chemical shifts of C-4 and C-4a (or C-5) atoms in previously synthesized pyrido[2,3-d]-pyrimidin-5-ones, pyrido[2,3-d]pyrimidin-7-ones, pyrimido[4,5-d]pyrimidines, and 5-acetylpyrimidines containing methylsulfanyl, methylsulfonyl, butoxy, and amino groups at position 4.

Scientific Research Applications

Therapeutic Potential

. .

Pharmaceuticals

. .

Anti-inflammatory Agents

. .

Antitumor Activity

. This suggests potential applications of “2-Methylsulfanylpyrido[4,3-d]pyrimidine” in cancer treatment.

Antibacterial Activity

. This suggests that “2-Methylsulfanylpyrido[4,3-d]pyrimidine” could potentially be used in the treatment of bacterial infections.

CNS Depressive Activity

. This suggests potential applications of “2-Methylsulfanylpyrido[4,3-d]pyrimidine” in the treatment of conditions related to the central nervous system.

Anticonvulsant Activity

. This suggests potential applications of “2-Methylsulfanylpyrido[4,3-d]pyrimidine” in the treatment of convulsive disorders.

Antipyretic Activity

. This suggests potential applications of “2-Methylsulfanylpyrido[4,3-d]pyrimidine” in the treatment of fever.

Future Directions

Pyrimidines and their fused derivatives including pyrazolo[3,4-d]pyrimidine, pyrido[2,3-d]pyrimidine, quinazoline, and furo[2,3-d]pyrimidine compounds have shown a great practical potential in the search for new biologically active compounds. This suggests that “2-Methylsulfanylpyrido[4,3-d]pyrimidine” and similar compounds may have potential for future research and development in medicinal chemistry.

Mechanism of Action

Target of Action

Pyrido[2,3-d]pyrimidines, a closely related class of compounds, have been reported to target a broad range of proteins including tyrosine kinase, extracellular regulated protein kinases – abl kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, bcr-abl, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, kras and fibroblast growth factor receptors . These targets play crucial roles in various cellular processes, including cell growth, proliferation, and apoptosis.

Mode of Action

This can lead to changes in the downstream signaling pathways, affecting cellular processes such as cell growth and apoptosis .

Biochemical Pathways

Based on the targets of related compounds, it can be inferred that it may affect pathways related to cell growth, proliferation, and apoptosis . These include the PI3K/AKT/mTOR pathway, MAPK/ERK pathway, and the JAK/STAT pathway among others .

Pharmacokinetics

It has been suggested that it has high gastrointestinal absorption and is bbb permeant . Its lipophilicity (Log Po/w) is estimated to be around 1.45, suggesting it may have good bioavailability . More detailed studies are needed to fully understand its pharmacokinetic properties.

Result of Action

Based on the known targets of related compounds, it can be inferred that it may have effects on cell growth, proliferation, and apoptosis .